N-1-adamantyl-3-[(2-naphthylsulfonyl)hydrazono]butanamide
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Overview
Description
N-1-adamantyl-3-[(2-naphthylsulfonyl)hydrazono]butanamide, also known as ABA-Na, is a chemical compound that has been the subject of extensive scientific research. This compound is a hydrazone derivative of 1-adamantylamine and 2-naphthalenesulfonic acid and is commonly used in laboratory experiments to study its biochemical and physiological effects.
Mechanism of Action
The mechanism of action of N-1-adamantyl-3-[(2-naphthylsulfonyl)hydrazono]butanamide is not fully understood, but it is believed to act by inhibiting the activity of various enzymes and signaling pathways involved in cancer cell proliferation and survival. This compound has been shown to induce apoptosis, or programmed cell death, in cancer cells by activating caspase enzymes.
Biochemical and Physiological Effects:
In addition to its anticancer activity, this compound has also been shown to have other biochemical and physiological effects. Studies have shown that this compound can improve insulin sensitivity and reduce blood glucose levels in diabetic mice. This compound has also been shown to have neuroprotective effects, protecting neurons from oxidative stress and inflammation.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-1-adamantyl-3-[(2-naphthylsulfonyl)hydrazono]butanamide in laboratory experiments is its potent anticancer activity and its ability to induce apoptosis in cancer cells. This compound is also relatively easy to synthesize and can be obtained in high purity. However, one limitation of using this compound is its potential toxicity, which may limit its use in vivo.
Future Directions
There are several future directions for research on N-1-adamantyl-3-[(2-naphthylsulfonyl)hydrazono]butanamide. One area of research is to further investigate the mechanism of action of this compound and its potential targets in cancer cells. Another area of research is to explore the use of this compound in combination with other anticancer agents to enhance its efficacy. Additionally, further studies are needed to determine the safety and toxicity of this compound in vivo and its potential use as a therapeutic agent for various diseases.
Synthesis Methods
The synthesis of N-1-adamantyl-3-[(2-naphthylsulfonyl)hydrazono]butanamide involves the reaction of 1-adamantylamine with 2-naphthalenesulfonyl chloride in the presence of a base such as triethylamine. The resulting product is then treated with hydrazine hydrate to form this compound. The synthesis of this compound is a relatively simple process and can be carried out using standard laboratory equipment.
Scientific Research Applications
N-1-adamantyl-3-[(2-naphthylsulfonyl)hydrazono]butanamide has been extensively studied for its potential use as a therapeutic agent for various diseases, including cancer, diabetes, and Alzheimer's disease. In vitro studies have shown that this compound exhibits potent anticancer activity against a wide range of cancer cell lines, including breast, lung, and colon cancer.
properties
IUPAC Name |
(3E)-N-(1-adamantyl)-3-(naphthalen-2-ylsulfonylhydrazinylidene)butanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H29N3O3S/c1-16(8-23(28)25-24-13-17-9-18(14-24)11-19(10-17)15-24)26-27-31(29,30)22-7-6-20-4-2-3-5-21(20)12-22/h2-7,12,17-19,27H,8-11,13-15H2,1H3,(H,25,28)/b26-16+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VNSBKRBIONZFLY-WGOQTCKBSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=NNS(=O)(=O)C1=CC2=CC=CC=C2C=C1)CC(=O)NC34CC5CC(C3)CC(C5)C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=N\NS(=O)(=O)C1=CC2=CC=CC=C2C=C1)/CC(=O)NC34CC5CC(C3)CC(C5)C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H29N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.